
Chemical and physical properties of "3-Methoxy-
2,5-toluquinone"

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Methoxy-2,5-toluquinone

Cat. No.: B1221552 Get Quote

An In-depth Technical Guide to 3-Methoxy-2,5-
toluquinone
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical and physical

properties of 3-Methoxy-2,5-toluquinone (CAS No. 611-68-7), a benzoquinone derivative with

noted antimicrobial properties. This document collates available data on its physicochemical

characteristics, biological activity, and presents generalized experimental protocols and

conceptual signaling pathways relevant to its class of compounds. Due to the limited availability

of specific experimental data for this compound in publicly accessible literature, this guide also

addresses the common confusion with its isomers and provides predictive insights based on its

structure.

Chemical and Physical Properties
3-Methoxy-2,5-toluquinone, also known by its synonyms 2-methoxy-6-methyl-p-

benzoquinone and 4-Methoxy-toluoquinone, is a yellow crystalline solid.[1] Its fundamental

properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₈H₈O₃ [2][3][4]

Molecular Weight 152.15 g/mol [2][4][5][6]

CAS Number 611-68-7 [2][3]

Appearance
Yellow Crystal / Light yellow to

yellow (Solid)
[1][6]

Melting Point 145-146 °C [1]

Boiling Point 255.2 °C at 760 mmHg [1]

Density 1.17 g/cm³ [1]

Solubility
Soluble in DMSO and

PEG300.
[5]

Storage

Powder: -20°C for 3 years, 4°C

for 2 years. In solvent: -80°C

for 6 months, -20°C for 1

month.

[5][6]

Spectroscopic Profile (Predicted)
Detailed experimental spectroscopic data for 3-Methoxy-2,5-toluquinone is not readily

available in the reviewed literature. However, based on its chemical structure, the following

spectroscopic characteristics can be predicted.
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Spectroscopy Predicted Characteristics

¹H NMR

Signals corresponding to a methyl group, a

methoxy group, and two vinyl protons on the

quinone ring.

¹³C NMR

Resonances for two carbonyl carbons, four

olefinic carbons, one methoxy carbon, and one

methyl carbon.

IR Spectroscopy

Characteristic absorption bands for C=O

(quinone) stretching, C=C (alkene) stretching,

and C-O (ether) stretching.

Mass Spectrometry

A molecular ion peak [M]⁺ at m/z 152, with

fragmentation patterns corresponding to the loss

of CO, CH₃, and OCH₃ groups.[7]

Synthesis and Experimental Protocols
A specific, detailed experimental protocol for the synthesis of 3-Methoxy-2,5-toluquinone
(CAS 611-68-7) is not explicitly available in the reviewed literature. However, a general

approach for the synthesis of substituted benzoquinones involves the oxidation of

corresponding hydroquinones or phenols. A plausible synthetic route could involve the selective

methoxylation and oxidation of 2-methylhydroquinone.

Below is a generalized workflow for the synthesis of a methoxy-methyl-benzoquinone, which

could be adapted for the synthesis of the target compound.
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Generalized Synthesis Workflow

Starting Material
(e.g., 2-Methylhydroquinone)

Selective Methoxylation

Reagent:
(e.g., Methanol, Acid Catalyst)

Oxidation

Oxidizing Agent:
(e.g., Fremy's salt, H₂O₂/HNO₃)

Purification
(e.g., Chromatography)

3-Methoxy-2,5-toluquinone

Click to download full resolution via product page

A generalized workflow for the synthesis of 3-Methoxy-2,5-toluquinone.

Biological Activity
3-Methoxy-2,5-toluquinone is reported to have moderate antibacterial and antifungal effects.

[1][5][8][9][10] It is a compound produced by the fungus Aspergillus sp. HPL Y-30,212.[1][10]
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Activity Details Reference

Antibacterial Moderate activity. [1][5][8][9][10]

Antifungal Moderate activity. [1][5][8][9][10]

Antimicrobial Activity Determination: A General Protocol
A standard method to quantify the antimicrobial activity of a compound is the determination of

the Minimum Inhibitory Concentration (MIC).

MIC Determination Workflow

Prepare serial dilutions of
3-Methoxy-2,5-toluquinone

Inoculate with standardized
bacterial/fungal suspension

Incubate under appropriate
conditions

Observe for visible growth

Determine MIC
(Lowest concentration with no growth)

Click to download full resolution via product page

A generalized workflow for determining the Minimum Inhibitory Concentration (MIC).
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Signaling Pathways
The specific molecular mechanism of action and the signaling pathways affected by 3-
Methoxy-2,5-toluquinone have not been elucidated in the available literature. As an

antimicrobial agent, it could potentially interfere with various essential bacterial processes.

Below is a conceptual diagram illustrating potential targets for an antibacterial compound within

a bacterial cell.

Potential Bacterial Targets for Antimicrobial Action

3-Methoxy-2,5-toluquinone

Cell Wall Synthesis

Inhibition

Protein Synthesis
(Ribosomes)

Inhibition

DNA Replication/Repair

Interference

Folic Acid Metabolism

Inhibition

Cell Membrane Integrity

Disruption

Click to download full resolution via product page

Conceptual diagram of potential antibacterial mechanisms of action.

Conclusion
3-Methoxy-2,5-toluquinone is a benzoquinone derivative with established, albeit moderately

characterized, antimicrobial properties. While its basic physicochemical characteristics are

documented, there is a notable lack of detailed public information regarding its synthesis,

comprehensive spectroscopic analysis, and specific mechanism of action. Further research is

warranted to fully elucidate its pharmacological potential and to explore the signaling pathways

involved in its antibacterial and antifungal activities. This guide serves as a foundational

resource, summarizing the current knowledge and highlighting areas for future investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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